Cas no 1781580-79-7 ()

1781580-79-7 structure
structure
Product Name:
CAS No:1781580-79-7
MF:C7H3BrClNS
MW:248.527418375015
CID:6769434
PubChem ID:54328394
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H3BrClNS/c8-6-3-4-5(9)1-2-10-7(4)11-6/h1-3H
    • InChI Key: SWOSNJUCGRKUBX-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=CN=C2S1)Cl

Computed Properties

  • Exact Mass: 246.88581g/mol
  • Monoisotopic Mass: 246.88581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 41.1Ų
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